Cas no 2034419-46-8 (N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2,1,3-benzothiadiazole-4-sulfonamide)

• Product Name: N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2,1,3-benzothiadiazole-4-sulfonamide
• CAS No: 2034419-46-8
• MF: C₁₄H₁₈N₈O₂S₂
• MW: 394.475118160248
• CID: 5799806
• PubChem ID: 121137940
• Update Time: 2025-07-09

N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2,1,3-benzothiadiazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2,1,3-benzothiadiazole-4-sulfonamide
• N-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}-2,1,3-benzothiadiazole-4-sulfonamide
• 2034419-46-8
• N-[[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl]-2,1,3-benzothiadiazole-4-sulfonamide
• AKOS032457029
• F6438-3597
• N-((4,6-bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)benzo[c][1,2,5]thiadiazole-4-sulfonamide

• Inchi： 1S/C14H18N8O2S2/c1-21(2)13-16-11(17-14(18-13)22(3)4)8-15-26(23,24)10-7-5-6-9-12(10)20-25-19-9/h5-7,15H,8H2,1-4H3
• InChI Key： VAELLDPCWLBGOY-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C1=NSN=2)(NCC1N=C(N=C(N=1)N(C)C)N(C)C)(=O)=O

Computed Properties

• Exact Mass: 394.09941419g/mol
• Monoisotopic Mass: 394.09941419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 154Ų

Additional information on N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2,1,3-benzothiadiazole-4-sulfonamide

Recent Advances in the Study of N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2,1,3-benzothiadiazole-4-sulfonamide (CAS: 2034419-46-8)

The compound N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2,1,3-benzothiadiazole-4-sulfonamide (CAS: 2034419-46-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The triazine and benzothiadiazole moieties in its structure contribute to its high binding affinity and selectivity, making it a promising candidate for further pharmacological evaluation. Computational modeling and in vitro assays have demonstrated its efficacy in modulating key biological targets, with minimal off-target effects.

One of the most notable advancements in the study of this compound is its application in targeted therapy. Researchers have successfully conjugated it with various drug delivery systems, such as nanoparticles and liposomes, to enhance its bioavailability and tissue-specific accumulation. Preliminary in vivo studies have shown promising results in reducing tumor growth and inflammation in animal models, paving the way for potential clinical trials.

In addition to its therapeutic potential, the compound has also been explored for its utility in diagnostic imaging. Its fluorescent properties, attributed to the benzothiadiazole group, enable its use as a molecular probe for real-time monitoring of disease progression and treatment response. This dual functionality underscores its versatility in both therapeutic and diagnostic applications.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing potential toxicity. Ongoing research is focused on structural modifications to improve its metabolic stability and reduce adverse effects. Collaborative efforts between academia and industry are expected to accelerate the translation of these discoveries into clinically viable solutions.

In conclusion, N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2,1,3-benzothiadiazole-4-sulfonamide (CAS: 2034419-46-8) represents a compelling area of research in chemical biology and medicinal chemistry. Its multifaceted applications, from targeted therapy to diagnostic imaging, highlight its potential to address unmet medical needs. Future studies will be crucial in fully elucidating its mechanisms of action and advancing its development into a therapeutic agent.